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Compound of Interest

3,3"-Dihexyloxacarbocyanine
iodide

Cat. No.: B7765245

Compound Name:

Audience: Researchers, scientists, and drug development professionals.

Introduction

DiOC6(3) (3,3'-Dihexyloxacarbocyanine iodide) is a lipophilic, green fluorescent dye widely
utilized in cellular biology.[1][2][3] Its applications are concentration-dependent. At lower
concentrations, it accumulates in mitochondria and is used to assess mitochondrial membrane
potential, dynamics, and apoptosis.[2][4] At higher concentrations, it stains the endoplasmic
reticulum (ER) and other membranous structures.[2][4] This document provides a detailed
protocol for the preparation of a DIOC6(3) stock solution in dimethyl sulfoxide (DMSO), a
common solvent for this dye.

Quantitative Data Summary

A summary of the key quantitative data for DIOC6(3) is presented in the table below for easy
reference.
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Property Value References
Molecular Weight 572.52 g/mol [2][5][6]
Appearance Orange to red crystalline solid [1]

Solubility in DMSO

Approximately 30 mg/mL

[417]

Excitation Wavelength (Aex)

483-487 nm

(11518l

Emission Wavelength (Aem)

501-504 nm

(11518l

Recommended Stock Solution

Concentration

1-10 mM in DMSO

[°]

Recommended Working

Concentration

1-10 pM in a suitable buffer
(e.g., PBS)

[9]

Storage Conditions (Solid)

-20°C, protected from light

[7]

Storage Conditions (Stock

Solution)

-20°C in aliquots, protected
from light

[9]

Experimental Protocol: Preparation of a 10 mM

DIOC6(3) Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of DiIOC6(3) in DMSO.

3.1. Materials

Vortex mixer

Analytical balance

Calibrated micropipettes

DIOC6(3) powder (Molecular Weight: 572.52 g/mol )
Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber vials
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Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

3.2. Procedure

Pre-weighing Preparation: Before opening, allow the vial of DIOC6(3) powder to equilibrate
to room temperature to prevent condensation of moisture.

Weighing DiOC6(3): Carefully weigh out 5.73 mg of DIOC6(3) powder using an analytical
balance and transfer it to a microcentrifuge tube or an amber vial.

Adding DMSO: Add 1 mL of anhydrous or high-purity DMSO to the tube containing the
DiOC6(3) powder.

Dissolution: Close the tube tightly and vortex thoroughly until the DiIOC6(3) is completely
dissolved. Gentle warming or sonication can be used to aid dissolution if precipitation occurs.
[10] The solution should be clear and orange-colored.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes (e.g., 10-50 pL) in light-protecting microcentrifuge tubes.

Storage: Store the aliquots at -20°C, protected from light.[9] When stored properly, the stock
solution should be stable for several months.

3.3. Preparation of Working Solution

To prepare a working solution, the stock solution is further diluted in a suitable buffer, such as

phosphate-buffered saline (PBS). For example, to prepare a 10 uM working solution from a 10

mM stock solution, perform a 1:1000 dilution (e.g., add 1 pL of the 10 mM stock solution to 999

uL of buffer). The working solution should be used immediately and not stored.[9]

Diagrams

4.1. Experimental Workflow

The following diagram illustrates the key steps in the preparation of the DIOC6(3) stock

solution.
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Workflow for DiIOC6(3) Stock Solution Preparation

Preparation

Click to download full resolution via product page

Caption: Workflow for preparing a DIOC6(3) stock solution in DMSO.

4.2. Signaling Pathway Application Example
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DIOC6(3) is often used to measure changes in mitochondrial membrane potential (A¥Ym), a key
indicator of cell health and apoptosis. The following diagram shows a simplified representation
of the apoptotic pathway leading to changes in AWYm.
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Caption: Role of AWm in apoptosis, measurable with DIOC6(3).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
DIOC6(3) Stock Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7765245#how-to-prepare-a-dioc6-3-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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